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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B8260393

For the Attention Of: Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of aspinonene, a fungal secondary
metabolite, and its close biosynthetic relationship with aspyrone. Due to the limited publicly
available data on the biological activities of aspinonene, this document focuses on a
comparative analysis with its more extensively studied relative, aspyrone, and other bioactive
polyketides derived from the fungal genus Aspergillus. This guide aims to consolidate the
current knowledge, present detailed experimental protocols, and highlight potential avenues for
future research into this class of compounds.

Core Structures: Aspinonene and Aspyrone

Aspinonene and aspyrone are polyketide natural products isolated from fungi of the
Aspergillus genus, including Aspergillus ochraceus and Aspergillus ostianus.[1][2][3][4][5] Their
structural similarities and differences form the basis of their biosynthetic connection and
potential variations in biological activity.

Aspinonene is a polyketide characterized by a complex stereochemistry, featuring an epoxide
ring and multiple hydroxyl groups.[1][2] Its systematic IUPAC name is (E,2R,5S)-2-[(2R,3S)-3-
methyloxiran-2-yllhex-3-ene-1,2,5-triol.[2][3]

Aspyrone is also a polyketide produced by Aspergillus species and is structurally related to
aspinonene.[1] It is known to be an antibiotic with nematicidal properties.[6]
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A summary of their chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Aspinonene and Aspyrone

Property Aspinonene Aspyrone
(5S,6R)-5-Hydroxy-6-methyl-3-
(E,2R,5S)-2-[(2R,3S)-3- _
i ((2S,3S)-3-methyl-oxiran-2-
IUPAC Name methyloxiran-2-yllhex-3-ene-

1,2,5-triol[1][2][3]

yl)-5,6-dihydro-2H-pyran-2-

one[6]

Molecular Formula

CoH1604[2][3][7]

CoH1204][6]

Molecular Weight 188.22 g/mol [2][3][7] 184.2 g/mol [6]
CAS Number 157676-96-5[2][3] 17398-00-4[6]
Appearance Colorless oil[2] Not specified
Solubility Soluble in methanol and Not specified

chloroform[2]

Source Organisms

Aspergillus ochraceus,

Aspergillus ostianus[1][3][7]

Aspergillus species[1][6]

Biosynthetic Relationship

The biosynthesis of aspinonene and aspyrone is intimately linked.[1] Studies involving 13C-

labeled acetate feeding experiments have revealed that aspinonene is a pentaketide, derived

from one acetyl-CoA starter unit and four malonyl-CoA extender units.[2] The proposed

biosynthetic pathway suggests the formation of a linear polyketide intermediate, which

undergoes rearrangement and epoxidation to form a hypothetical bisepoxide intermediate.[2]

This key intermediate represents a branch point in the pathway:

e Reduction of the bisepoxide intermediate leads to the formation of aspinonene.

» Oxidation of the same intermediate results in the production of aspyrone.[2]

The relative production of aspinonene and aspyrone can be influenced by the fermentation

conditions, particularly the concentration of dissolved oxygen.[2]
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Proposed biosynthetic pathway of aspinonene and aspyrone.

Comparative Biological Activity
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While comprehensive biological activity data for aspinonene is currently lacking in the public
domain, a significant body of research exists for other polyketides isolated from Aspergillus
species.[1] These compounds exhibit a wide range of activities, including cytotoxic, anti-
inflammatory, and antibacterial effects. The structural similarity between aspinonene and these
bioactive molecules suggests that aspinonene may possess interesting pharmacological
properties that warrant further investigation.[1]

Table 2 summarizes the cytotoxic activities of several polyketides from Aspergillus, providing a
comparative context for potential future studies on aspinonene.

Table 2: Comparison of In Vitro Cytotoxic Activities of Selected Aspergillus Polyketides
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Reported
Target Cell o
Compound Fungal Source Assay Type Line(s) Activity (ICso /
ine(s
Glso)
_ Human
) Aspergillus o )
Versicolactone B ) Cytotoxicity pancreatic ICs0: 9.4 uM[1]
versicolor
cancer cells
LPS-induced
Asperone C Aspergillus sp. NO Inhibition RAW 264.7 ICs0: 13.2 uM[1]
macrophages
LPS-induced
Asperone E Aspergillus sp. NO Inhibition RAW 264.7 ICso: 6.0 uM[1]
macrophages
) Aspergillus o L5178Y murine
Sulochrin ) Cytotoxicity ICs0: 5.1 uM
falconensis lymphoma cells
) N ) A-549, SK-OV-3,
Unidentified Aspergillus o ICs0: 0.41-4.61
] ) Cytotoxicity SK-MEL-2, XF-
Polyketides versicolor pg/mL[1]
498, HCT-15
PC-3, NCI-H23,
Phenolic Aspergillus o HCT-15, NUGC- ICs0: 2.5 10 46.9
. ) Cytotoxicity
Polyketides unguis 3, ACHN, MDA- uM
MB-231
PC-3, HCT-15,
Aspergillus o MDA-MB-231, Gls0: 1.110 3.6
Bekeleylactone E Cytotoxicity
flocculosus ACHN, NCI-H23, uM[2]
NUGC-3
] Aspergillus Data not publicly
Aspinonene - - ]
ochraceus available[1][7]
. . Activity reported,
Aspergillus o Meloidogyne o
Aspyrone Nematicidal ) ) guantitative data
melleus incognita

not specified[6]
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Hypothetical Signaling Pathway for Cytotoxicity

Many fungal polyketides are known to exert cytotoxic effects by inducing apoptosis
(programmed cell death).[1] Although the specific molecular targets of aspinonene are
unknown, a hypothetical signaling pathway can be proposed based on the mechanisms of
related compounds.[1][7] This pathway may involve the interaction of aspinonene with the cell
membrane, leading to the activation of intracellular signaling cascades that culminate in
apoptosis. Further research is required to validate whether aspinonene acts through such a

mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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